![molecular formula C27H23NO6 B265560 ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate](/img/structure/B265560.png)
ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate, also known as EHPB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. EHPB is a derivative of benzoic acid and is synthesized through a multi-step process involving the reaction of various chemicals.
Scientific Research Applications
Ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate has shown potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, this compound has been studied for its anti-inflammatory and anti-cancer properties. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer development. This compound has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
In drug discovery, this compound has been studied as a scaffold for the development of new drugs. Its unique chemical structure and ability to interact with biological molecules make it a promising candidate for the design of new drugs with improved efficacy and safety profiles.
In materials science, this compound has been studied for its potential applications in organic electronics and optoelectronics. Its ability to form stable films and its unique electronic properties make it a promising candidate for the development of new electronic devices.
Mechanism of Action
The mechanism of action of ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate involves its interaction with biological molecules, including enzymes and proteins. This compound has been shown to inhibit the activity of COX-2 by binding to the active site of the enzyme. This inhibition leads to a decrease in the production of prostaglandins, which are involved in inflammation and cancer development. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties. Its ability to inhibit COX-2 activity leads to a decrease in the production of prostaglandins, which are involved in inflammation. This compound has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, this compound has been shown to have anti-oxidant properties, which may be beneficial in the prevention of various diseases.
Advantages and Limitations for Lab Experiments
Ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate has several advantages for lab experiments, including its ability to interact with biological molecules and its unique chemical structure. Its ability to inhibit COX-2 activity and induce apoptosis in cancer cells make it a promising candidate for cancer therapy. Additionally, its unique chemical structure makes it a promising scaffold for the development of new drugs and materials.
However, there are also limitations to using this compound in lab experiments. Its synthesis method is complex and involves the use of various chemicals, which may be hazardous. Additionally, its potential toxicity and side effects have not been fully evaluated, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate, including:
1. Further studies on its anti-inflammatory and anti-cancer properties, including its mechanism of action and potential therapeutic applications.
2. Development of new drugs and materials based on the this compound scaffold.
3. Evaluation of its potential toxicity and side effects in various applications.
4. Investigation of its potential applications in other fields, such as organic electronics and optoelectronics.
5. Optimization of its synthesis method to improve yield and purity.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. Its unique chemical structure and ability to interact with biological molecules make it a promising candidate for the development of new drugs and materials. However, further studies are needed to fully evaluate its potential applications and limitations.
Synthesis Methods
The synthesis of ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate involves a multi-step process that starts with the reaction of 4-methoxybenzaldehyde and pyrrolidine in the presence of a catalyst. The resulting product is then reacted with ethyl 4-chlorobenzoate, followed by hydrolysis to obtain this compound. This synthesis method has been optimized to produce high yields of this compound with high purity.
properties
Molecular Formula |
C27H23NO6 |
---|---|
Molecular Weight |
457.5 g/mol |
IUPAC Name |
ethyl 4-[(3E)-3-[hydroxy(phenyl)methylidene]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-1-yl]benzoate |
InChI |
InChI=1S/C27H23NO6/c1-3-34-27(32)19-9-13-20(14-10-19)28-23(17-11-15-21(33-2)16-12-17)22(25(30)26(28)31)24(29)18-7-5-4-6-8-18/h4-16,23,29H,3H2,1-2H3/b24-22+ |
InChI Key |
DDZAVKMNCRHCLJ-ZNTNEXAZSA-N |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(/C(=C(/C3=CC=CC=C3)\O)/C(=O)C2=O)C4=CC=C(C=C4)OC |
SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)OC |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.